Cas no 937014-20-5 (1-Bromo-4-((3-chloropropyl)sulfonyl)benzene)

• Product Name: 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene
• CAS No: 937014-20-5
• MF: C₉H₁₀BrClO₂S
• MW: 297.596499919891
• CID: 844611
• PubChem ID: 21272132
• Update Time: 2025-06-12

1-Bromo-4-((3-chloropropyl)sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene
• 1-bromo-4-(3-chloropropylsulfonyl)benzene
• Benzene, 1-bromo-4-[(3-chloropropyl)sulfonyl]-
• A1-05186
• 937014-20-5
• SCHEMBL5446197
• 1-Bromo-4-(3-chloropropane-1-sulfonyl)benzene
• DTXSID90611841
• DB-337144

• Inchi： 1S/C9H10BrClO2S/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11/h2-5H,1,6-7H2
• InChI Key： SRKQCVBDEKIYEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCCCl)(=O)=O

Computed Properties

• Exact Mass: 295.92734g/mol
• Monoisotopic Mass: 295.92734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene

Recent Advances in the Application of 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene (CAS: 937014-20-5) in Chemical Biology and Pharmaceutical Research

1-Bromo-4-((3-chloropropyl)sulfonyl)benzene (CAS: 937014-20-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its sulfonyl and halogen functional groups, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers. The unique reactivity of this compound enables selective modifications of biomolecules, making it a valuable tool for probing biological systems and designing novel therapeutics.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the use of 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene as a precursor for the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study highlighted the compound's ability to form stable covalent bonds with cysteine residues in the active site of BTK, leading to prolonged inhibition and enhanced therapeutic efficacy. This finding opens new avenues for the development of irreversible inhibitors for oncology and autoimmune diseases. Furthermore, the study provided detailed structural insights into the binding mode of the inhibitor, which could guide future drug design efforts.

Another notable application of 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene was reported in a recent Nature Communications article (2024), where it was employed as a crosslinking agent in chemical proteomics. The researchers utilized the compound to capture and identify transient protein-protein interactions in live cells, offering a powerful strategy for mapping dynamic interactomes. This approach has significant implications for understanding cellular signaling pathways and identifying novel drug targets. The study also underscored the compound's compatibility with click chemistry, enabling efficient conjugation with fluorescent tags and affinity probes for downstream analysis.

Beyond its role in drug discovery, 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene has also found applications in materials science. A recent ACS Applied Materials & Interfaces publication (2024) described its use in the synthesis of sulfonated polymers with enhanced proton conductivity for fuel cell membranes. The compound's ability to introduce sulfonyl groups into polymer backbones was leveraged to improve the mechanical stability and ionic transport properties of the membranes. This advancement holds promise for the development of next-generation energy storage devices.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene. A recent Organic Process Research & Development paper (2023) addressed these issues by proposing an optimized synthetic route that improves yield and reduces byproduct formation. The study also emphasized the importance of controlling reaction conditions to minimize the formation of undesirable isomers, which could impact the compound's performance in downstream applications.

In conclusion, 1-Bromo-4-((3-chloropropyl)sulfonyl)benzene (CAS: 937014-20-5) continues to emerge as a valuable chemical tool with diverse applications in chemical biology and pharmaceutical research. Its unique structural features enable innovative approaches to drug discovery, chemical proteomics, and materials science. As research in these areas progresses, we anticipate further breakthroughs that will expand the utility of this compound and its derivatives. Future studies should focus on exploring its potential in targeted drug delivery systems and as a probe for studying sulfonation-dependent biological processes.